Cas no 2138148-32-8 (N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine)

• Product Name: N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine
• CAS No: 2138148-32-8
• MF: C₁₁H₂₁N₅O
• MW: 239.317341566086
• CID: 6330968
• PubChem ID: 165474902
• Update Time: 2025-07-20

N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine
• EN300-1131031
• N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methoxy-2-methylpropane-1,2-diamine
• 2138148-32-8

• Inchi： 1S/C11H21N5O/c1-11(12,8-17-2)7-14-10-3-4-15-16(10)9-5-13-6-9/h3-4,9,13-14H,5-8,12H2,1-2H3
• InChI Key： HRANTBLRUKFUBB-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(CNC1=CC=NN1C1CNC1)N

Computed Properties

• Exact Mass: 239.17461031g/mol
• Monoisotopic Mass: 239.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.1Ų

Additional information on N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine

Comprehensive Overview of N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine (CAS No. 2138148-32-8)

The compound N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine (CAS No. 2138148-32-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the azetidin-3-yl and pyrazol-5-yl moieties, make it a promising candidate for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapies.

In recent years, the scientific community has been increasingly focused on the design and synthesis of small molecules that can modulate biological targets with high specificity. The N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine compound exemplifies this trend, as its structure allows for selective interactions with proteins and receptors. This specificity is crucial for minimizing off-target effects, a key concern in modern pharmacology. The inclusion of the 3-methoxy-2-methylpropane-1,2-diamine segment further enhances its binding affinity and pharmacokinetic properties, making it a subject of intense study.

The compound's CAS No. 2138148-32-8 serves as a unique identifier, facilitating its classification and retrieval in chemical databases. This is particularly important for researchers who rely on computational tools and AI-driven drug discovery platforms to identify potential lead compounds. The integration of such technologies has revolutionized the way scientists approach drug development, and compounds like N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine are at the forefront of this transformation.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For instance, its structural motifs are reminiscent of those found in inhibitors of kinases and other signaling molecules, which are often implicated in cancer and inflammatory diseases. This has led to a surge in searches for "kinase inhibitors" and "small molecule therapeutics" in academic and industry circles. The compound's versatility also extends to its potential use in neurodegenerative diseases, where modulating specific pathways could offer therapeutic benefits.

From a synthetic chemistry perspective, the preparation of N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine presents both challenges and opportunities. The azetidin-3-yl ring, a four-membered nitrogen-containing heterocycle, is known for its strained geometry, which can influence reactivity and stability. However, advances in synthetic methodologies, such as transition-metal-catalyzed reactions and photochemical transformations, have enabled more efficient access to such scaffolds. These innovations are often highlighted in searches for "advanced synthetic techniques" and "heterocyclic chemistry."

The compound's physicochemical properties, including solubility, lipophilicity, and metabolic stability, are critical determinants of its drug-likeness. These attributes are frequently evaluated using in silico tools and high-throughput screening assays, which are topics of great interest in the pharmaceutical industry. The growing emphasis on green chemistry and sustainable synthesis has also influenced the development of such compounds, as researchers seek to minimize environmental impact while maintaining efficiency.

In conclusion, N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxy-2-methylpropane-1,2-diamine (CAS No. 2138148-32-8) represents a fascinating example of modern chemical innovation. Its potential applications in drug discovery, coupled with its unique structural features, make it a valuable subject of study. As the scientific community continues to explore its properties and derivatives, this compound is likely to play a pivotal role in the development of next-generation therapeutics. The ongoing interest in "targeted drug delivery" and "molecular design" underscores the relevance of such molecules in contemporary research.